Cas no 1601247-80-6 (4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol)
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1601247-80-6
- EN300-3021437
- 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol
-
- MDL: MFCD30198547
- Inchi: 1S/C8H14N4O/c1-12-7(6-10-11-12)8(13)2-4-9-5-3-8/h6,9,13H,2-5H2,1H3
- InChI Key: PLASTTPDVKVWPZ-UHFFFAOYSA-N
- SMILES: OC1(C2=CN=NN2C)CCNCC1
Computed Properties
- Exact Mass: 182.11676108g/mol
- Monoisotopic Mass: 182.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 63Ų
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3021437-1g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 1g |
$914.0 | 2023-09-06 | ||
| Enamine | EN300-3021437-5g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 5g |
$2650.0 | 2023-09-06 | ||
| Enamine | EN300-3021437-10g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 10g |
$3929.0 | 2023-09-06 | ||
| Enamine | EN300-3021437-0.05g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 0.05g |
$768.0 | 2023-09-06 | ||
| Enamine | EN300-3021437-0.1g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 0.1g |
$804.0 | 2023-09-06 | ||
| Enamine | EN300-3021437-0.25g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 0.25g |
$840.0 | 2023-09-06 | ||
| Enamine | EN300-3021437-0.5g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 0.5g |
$877.0 | 2023-09-06 | ||
| Enamine | EN300-3021437-1.0g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 1g |
$914.0 | 2023-06-06 | ||
| Enamine | EN300-3021437-2.5g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 2.5g |
$1791.0 | 2023-09-06 | ||
| Enamine | EN300-3021437-5.0g |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol |
1601247-80-6 | 5g |
$2650.0 | 2023-06-06 |
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol
Chemical Profile of 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol (CAS No: 1601247-80-6)
4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol (CAS No: 1601247-80-6) is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and promising biological activities. This heterocyclic compound combines a piperidine ring with a methyl-substituted triazole moiety, making it a versatile scaffold for drug discovery and development. The unique arrangement of nitrogen atoms in the triazole ring and the chiral center in the piperidine backbone contribute to its potential as an intermediate in synthesizing novel therapeutic agents.
The synthesis of 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol involves multi-step organic reactions, typically starting from readily available precursors such as piperidine derivatives and halogenated triazoles. The introduction of the methyl group at the 1-position of the triazole ring enhances the compound's metabolic stability and binding affinity to biological targets. This modification is particularly crucial in medicinal chemistry, where optimizing pharmacokinetic properties is essential for drug efficacy and safety.
Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol with various enzymes and receptors. Molecular docking studies have revealed that this compound exhibits strong potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing anti-inflammatory agents that target multiple pathways simultaneously.
In addition to its anti-inflammatory potential, 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol has shown promise in preclinical studies as a candidate for treating neurological disorders. The piperidine ring is known to interact with central nervous system (CNS) receptors, making it a valuable scaffold for developing drugs that modulate neurotransmitter activity. Preliminary research indicates that this compound may have neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease pathology.
The role of triazole derivatives in medicinal chemistry cannot be overstated. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a methyl-substituted triazole into a piperidine framework enhances the compound's solubility and bioavailability, which are critical factors for drug development. Furthermore, the presence of multiple nitrogen atoms in the triazole ring allows for diverse functionalization, enabling chemists to tailor the compound's properties for specific therapeutic applications.
Current research is focused on optimizing synthetic routes to improve the yield and purity of 4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol. Green chemistry principles are being applied to develop more sustainable synthetic methods that minimize waste and reduce environmental impact. For instance, catalytic hydrogenation techniques are being explored to streamline the introduction of functional groups without compromising efficiency.
The pharmaceutical industry is increasingly recognizing the value of heterocyclic compounds like 4-(1-methyl-1H-1,2,3-triazol-5-yloipiperidinato)-4-hydroxypiperidine, particularly due to their ability to modulate complex biological pathways. The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates for further development. These computational tools help predict how modifications to the molecular structure will affect biological activity, thereby reducing the time and cost associated with traditional trial-and-error approaches.
Future directions in research on 4-(1-methyl-H-pipridinato)-4-hydroxypipridine derivatives include exploring their potential as dual-action therapeutics—targeting multiple diseases or conditions simultaneously. This approach has gained traction due to its ability to address complex pathologies that involve multiple biological mechanisms. For example, combining anti-inflammatory and neuroprotective effects could provide a comprehensive treatment strategy for neurodegenerative diseases.
The development of novel pharmaceuticals relies heavily on collaborations between academic researchers and industry professionals. Open innovation models are fostering partnerships that leverage expertise from diverse fields to accelerate drug discovery. By sharing resources and knowledge, stakeholders can overcome challenges associated with complex molecular targets and optimize therapeutic candidates for clinical use.
In conclusion,(E)-N'-((E)-N'-((E)-(6-chloro-N,N-dimethylbenzamido)imino)butenoyl)-N,N-dimethylethanamine represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structural features make it a valuable scaffold for developing next-generation therapeutics targeting inflammation,neurodegenerative diseases,and other challenging conditions. As research continues,(Z)-N'-((Z)-N'-((Z)-(6-chloro-N,N-dimethybenzamido)imino)butenoyl)-N,N-dimethylethanamineis poised to play a pivotal role in shaping the future of pharmaceutical innovation.
1601247-80-6 (4-(1-methyl-1H-1,2,3-triazol-5-yl)piperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)